4-Chloro-3,6-dihydro-2H-pyran
Overview
Description
4-Chloro-3,6-dihydro-2H-pyran is a useful research compound. Its molecular formula is C5H7ClO and its molecular weight is 118.56 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Chloro-3,6-dihydro-2H-pyran suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Chloro-3,6-dihydro-2H-pyran including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis of Cytotoxic Compounds : A study by Miranda et al. (2006) explored the synthesis of functionalized tetrahydropyran and dihydropyran derivatives using 4-chloro-3,6-dihydro-2H-pyran. This synthesis aimed to assess cytotoxicity against human solid tumor cells, indicating its potential application in cancer research (Miranda et al., 2006).
Catalysis in Organic Synthesis : The work by Khazaei et al. (2015) described the use of a related compound in catalyzing the synthesis of various pyran derivatives. This showcases the role of 4-Chloro-3,6-dihydro-2H-pyran in facilitating chemical reactions, particularly in aqueous media, which aligns with green chemistry protocols (Khazaei et al., 2015).
Asymmetric Alkylation : Rideau and Fletcher (2015) investigated the asymmetric alkylation of alkylzirconium species to racemic 3,6-dihydro-2H-pyrans, including a derivative of 4-Chloro-3,6-dihydro-2H-pyran. This research is significant in the context of enantioselective synthesis, a crucial aspect of medicinal chemistry (Rideau & Fletcher, 2015).
Mechanistic Studies in Organic Reactions : Baldwin and Brown (1968) conducted a study focusing on the reaction mechanism of 4-Chloro-3,6-dihydro-2H-pyran with ethanesulfenyl chloride. Understanding these mechanisms can aid in the development of new synthetic methods and improve existing ones (Baldwin & Brown, 1968).
Metal-Catalyzed Cyclizations : Varela and Saá (2016) discussed the catalytic methodologies for synthesizing dihydropyran and dihydro-1,4-oxazine derivatives, indicating the importance of 4-Chloro-3,6-dihydro-2H-pyran in facilitating these reactions (Varela & Saá, 2016).
Computational Chemistry : Afarinkia et al. (2003) conducted computational studies on 4-Chloro-2(H)-pyran-2-one (related to 4-Chloro-3,6-dihydro-2H-pyran), which provided insights into its reaction mechanisms and selectivity (Afarinkia et al., 2003).
properties
IUPAC Name |
4-chloro-3,6-dihydro-2H-pyran | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7ClO/c6-5-1-3-7-4-2-5/h1H,2-4H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FSPRQDJOQDPXKZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC=C1Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7ClO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30302044 | |
Record name | 4-Chloro-3,6-dihydro-2H-pyran | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30302044 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
118.56 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-3,6-dihydro-2H-pyran | |
CAS RN |
24265-21-2 | |
Record name | 2H-Pyran,6-dihydro- | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=148238 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 4-Chloro-3,6-dihydro-2H-pyran | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30302044 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.